Cas no 40725-89-1 (2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol)

• Product Name: 2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol
• CAS No: 40725-89-1
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 883181
• PubChem ID: 97454
• Update Time: 2025-04-19

2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol
• 3'-Deoxytubercidin
• 3'-Deoxy-tubercidin
• 5'-deoxy-5'-(methylthio)tubercidin
• 7-CH-5'-AMP SODIUM SALT
• 7-deaza-[5']adenylic acid
• 7-DEAZAADENOSINE-5'-O-MONOPHOSPHATE SODIUM SALT
• tubercidin 5'-monophosphate
• tubercidin 5'-phosphate
• tubercidin-5-monophosphate
• TUBERCIDIN-5'-O-MONOPHOSPHATE SODIUM SALT
• Tubercidin-5'-phosphat
• 7-(3-Deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• NSC 124154

• Inchi： 1S/C11H14N4O3/c12-9-7-1-2-15(10(7)14-5-13-9)11-8(17)3-6(4-16)18-11/h1-2,5-6,8,11,16-17H,3-4H2,(H2,12,13,14)/t6-,8+,11+/m0/s1
• InChI Key： GAKDEQRUZQIUER-FMTFEUNWSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C=CC2=C(N)N=CN=C12)O

Computed Properties

• Exact Mass: 250.10672
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 106.42
• LogP: 0.23540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines